Cas no 2172607-24-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid
• CAS No: 2172607-24-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6200244
• PubChem ID: 165811148
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid
• EN300-1513805
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]but-2-enoic acid
• 2172607-24-6

• Inchi： 1S/C24H26N2O5/c1-15(2)22(23(29)25-13-7-12-21(27)28)26-24(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-12,15,20,22H,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/b12-7+
• InChI Key： YXKSYWBANAPXNY-KPKJPENVSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic Acid: A Comprehensive Overview

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid, with the CAS number 2172607-24-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an enoic acid functionality. These structural features contribute to its unique chemical properties and potential applications in various scientific domains.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amide bond during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The integration of the Fmoc group into this molecule underscores its potential utility in advanced chemical synthesis techniques.

The butanamide moiety within the structure introduces additional functional diversity. Amides are known for their stability and versatility, making them valuable components in drug design and materials science. The methyl substitution on the butanamide chain further modulates the molecule's physical properties, such as solubility and lipophilicity, which are critical factors in pharmacokinetic studies. Recent research has explored the role of such substitutions in optimizing drug delivery systems, emphasizing their importance in modern medicinal chemistry.

The enoic acid functionality is another key feature of this compound. Enolic acids are known for their ability to participate in various chemical reactions, including Michael additions and cycloadditions, which are fundamental to organic synthesis. The presence of this group suggests that the compound may serve as a versatile building block for constructing more complex molecular architectures. Recent advancements in click chemistry have demonstrated the potential of such enoic acid-containing molecules in creating bioactive compounds with tailored functionalities.

From a synthetic perspective, the preparation of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-enoic acid likely involves a multi-step process that combines peptide coupling techniques with enolate chemistry. The use of Fmoc protection during synthesis ensures precise control over reaction pathways, enabling the construction of complex molecular frameworks. This approach aligns with current trends in organic synthesis, where modular assembly strategies are increasingly employed to build sophisticated molecules.

In terms of applications, this compound holds promise in several areas. Its structural features make it a potential candidate for use as a bioactive agent or as a component in advanced materials. For instance, the Fmoc group could facilitate its incorporation into peptide-based materials or sensors, while the enoic acid functionality could enable participation in supramolecular assembly processes. Recent studies have also explored the use of similar compounds as catalysts or catalyst precursors in asymmetric synthesis, highlighting their potential role in green chemistry initiatives.

Furthermore, the methyl substitution on the butanamide chain introduces steric effects that could influence the molecule's interaction with biological systems. This aspect makes it an interesting candidate for drug discovery programs targeting specific protein-protein interactions or enzymatic pathways. The integration of such substituents into drug candidates is a common strategy to enhance potency and selectivity while minimizing off-target effects.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobut-2-en oic acid represents a sophisticated organic molecule with diverse functional groups and promising applications across multiple scientific disciplines. Its structure not only reflects current advancements in synthetic chemistry but also positions it as a valuable tool for future research and development efforts.